2-((2-Chlorophenyl)amino)-3-nitrobenzoic acid

• Molecular Formula: C13H9ClN2O4
• Molecular Weight: 292.67 g/mol
• IUPAC Name: 2-(2-chloroanilino)-3-nitrobenzoic acid
• InChI: InChI=1S/C13H9ClN2O4/c14-9-5-1-2-6-10(9)15-12-8(13(17)18)4-3-7-11(12)16(19)20/h1-7,15H,(H,17,18)
• InChI Key: RBSLDBOPQNICON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=C(C=CC=C2[N+](=O)[O-])C(=O)O)Cl

Description

2-((2-Chlorophenyl)amino)-3-nitrobenzoic acid is a useful research compound. Its molecular formula is C13H9ClN2O4 and its molecular weight is 292.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of the known compounds 2-chloroaniline (6.3 g., 0.05 mole) and 2-bromo-3-nitrobenzoic acid (12.3 g., 0.05 mole) was refluxed overnight with 11 g. of potassium carbonate and 0.5 g. of copper-bronze in 125 ml. of ethanol. The ethanol was then removed by evaporation and the residue suspended in water. After filtration, the filtrate was acidified. A solid slowly crystallized, providing the compound 2-(2-chloroanilino)-3-nitrobenzoic acid, m.p. 213°-215° C.

Synthesis routes and methods II

Procedure details